Cas no 103569-99-9 (1-Tetracosanol, benzoate)

• Product name: 1-Tetracosanol, benzoate
• CAS No: 103569-99-9
• MF: C₂₄H₅₀O^.C₇H₆O₂
• MW: 476.77454
• CID: 1137711
• PubChem ID: 71333021

1-Tetracosanol, benzoate Chemical and Physical Properties

Names and Identifiers

• 1-Tetracosanol, benzoate
• benzoic acid,tetracosan-1-ol
• DTXSID10761352
• Benzoic acid--tetracosan-1-ol (1/1)
• 103569-99-9

• Inchi： InChI=1S/C24H50O.C7H6O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25;8-7(9)6-4-2-1-3-5-6/h25H,2-24H2,1H3;1-5H,(H,8,9)
• InChI Key： ZRQVBYRLSOJIII-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCO.C1=CC=C(C=C1)C(=O)O

Computed Properties

• Exact Mass: 476.42318
• Monoisotopic Mass: 476.42294564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 23
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53